![molecular formula C20H28N2O3 B4755411 methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate](/img/structure/B4755411.png)
methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate
Overview
Description
Methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate, also known as MPBP, is a psychoactive drug that belongs to the class of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry.
Scientific Research Applications
Methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry. The compound has been reported to exhibit significant binding affinity for the dopamine transporter, which makes it a potential candidate for the treatment of Parkinson's disease. Additionally, this compound has been shown to inhibit the reuptake of norepinephrine and serotonin, which suggests its potential use in the treatment of depression and anxiety disorders.
Mechanism of Action
Methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate acts as a potent inhibitor of the dopamine transporter, which leads to an increase in the levels of dopamine in the brain. This increase in dopamine levels is responsible for the psychoactive effects of this compound, including euphoria, increased energy, and improved cognitive function. Additionally, this compound has been shown to inhibit the reuptake of norepinephrine and serotonin, which further contributes to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its activity as a dopamine transporter inhibitor. The compound has been shown to increase the levels of dopamine in the brain, which leads to increased energy, improved cognitive function, and a sense of euphoria. Additionally, this compound has been reported to inhibit the reuptake of norepinephrine and serotonin, which further contributes to its psychoactive effects.
Advantages and Limitations for Lab Experiments
Methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate has several advantages for use in lab experiments, including its high potency and selectivity for the dopamine transporter. Additionally, the compound is relatively easy to synthesize, making it readily available for use in research studies. However, this compound also has several limitations, including its potential for abuse and its lack of specificity for other neurotransmitter transporters. These limitations must be taken into account when designing experiments involving this compound.
Future Directions
There are several future directions for research involving methyl 1-[4-(1-piperidinylmethyl)benzoyl]-4-piperidinecarboxylate. One potential area of study is the development of more selective dopamine transporter inhibitors that have fewer side effects and a lower potential for abuse. Additionally, this compound could be used as a tool for studying the role of dopamine in various neurological disorders, including Parkinson's disease, depression, and addiction. Finally, further research is needed to determine the long-term effects of this compound on the brain and the potential risks associated with its use.
In conclusion, this compound is a psychoactive drug that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been extensively studied for its potential use in the treatment of Parkinson's disease, depression, and anxiety disorders. This compound acts as a potent inhibitor of the dopamine transporter, which leads to an increase in the levels of dopamine in the brain. The compound has several advantages for use in lab experiments, including its high potency and selectivity for the dopamine transporter. However, this compound also has several limitations, including its potential for abuse and lack of specificity for other neurotransmitter transporters. There are several future directions for research involving this compound, including the development of more selective dopamine transporter inhibitors and the use of this compound as a tool for studying the role of dopamine in various neurological disorders.
properties
IUPAC Name |
methyl 1-[4-(piperidin-1-ylmethyl)benzoyl]piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O3/c1-25-20(24)18-9-13-22(14-10-18)19(23)17-7-5-16(6-8-17)15-21-11-3-2-4-12-21/h5-8,18H,2-4,9-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTJWXRWFVXPEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)CN3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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